Cas no 1156997-06-6 (1-(3-bromophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde)

1-(3-Bromophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde is a brominated pyrazole derivative featuring an aldehyde functional group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical scaffolds. The presence of both a bromophenyl group and a reactive aldehyde moiety enhances its utility in cross-coupling reactions, nucleophilic additions, and further functionalization. Its well-defined structure and high purity make it suitable for research applications in medicinal chemistry and material science. The compound’s stability under standard conditions ensures reliable handling and storage, while its synthetic flexibility supports diverse chemical transformations.

1-(3-bromophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde structure

1156997-06-6 structure

Product Name:1-(3-bromophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde

CAS No:1156997-06-6

MF:C₁₁H₉BrN₂O

MW:265.105961561203

MDL:MFCD12134484

CID:4573791

PubChem ID:43542685

Update Time:2025-08-10

1-(3-bromophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-(3-bromophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde
- 1-(3-bromophenyl)-3-methylpyrazole-4-carbaldehyde
- MDL： MFCD12134484
- Inchi： 1S/C11H9BrN2O/c1-8-9(7-15)6-14(13-8)11-4-2-3-10(12)5-11/h2-7H,1H3
- InChI Key： WRVSXYHCBREXEO-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)N1C=C(C=O)C(C)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 237
XLogP3: 2.4
Topological Polar Surface Area: 34.9

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